Cas no 1346603-27-7 (Secnidazole-d6)

• Product Name: Secnidazole-d6
• CAS No: 1346603-27-7
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 4554628
• PubChem ID: 71752172
• Update Time: 2025-05-23

Secnidazole-d6 Chemical and Physical Properties

Names and Identifiers

• Secnidazole-d6
• [2H6]-Secnidazole
• 1,1,1,2,3,3-hexadeuterio-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol
• 1-(2-methyl-5-nitro-1H-imidazol-1-yl)(?H?)propan-2-ol
• SCHEMBL21775413
• HY-B1118S
• a,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol-d6; 1-(2-Methyl-5-nitroimidazol-1-yl) -2-propanol-d6; Flagentyl-d6; PM 185184-d6; RP 14539-d6;
• CS-0203568
• 1346603-27-7

• Inchi： 1S/C7H11N3O3/c1-5(11)4-9-6(2)8-3-7(9)10(12)13/h3,5,11H,4H2,1-2H3
• InChI Key： KPQZUUQMTUIKBP-UHFFFAOYSA-N
• SMILES： C([H])([H])(N1C(=NC=C1N(=O)=O)C)C([H])(O)C([H])([H])[H]

Computed Properties

• Exact Mass: 191.11770170g/mol
• Monoisotopic Mass: 191.11770170g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Secnidazole-d6

Introduction to Secnidazole-d6 (CAS No. 1346603-27-7)

Secnidazole-d6, also known by its CAS number 1346603-27-7, is a deuterated analog of secnidazole, a well-known antiprotozoal and antibacterial agent. This compound has gained significant attention in the scientific community due to its unique properties and applications in various fields, particularly in drug metabolism studies and analytical chemistry. The addition of deuterium atoms in the structure of secnidazole not only enhances its stability but also provides researchers with a powerful tool for studying drug behavior in biological systems.

Recent advancements in isotopic labeling techniques have highlighted the importance of Secnidazole-d6 in understanding the pharmacokinetics and pharmacodynamics of drugs. By incorporating deuterium into the molecular structure, researchers can track the compound's fate in vivo with greater precision. This has led to improved insights into drug absorption, distribution, metabolism, and excretion (ADME) processes, which are critical for drug development and optimization.

The synthesis of Secnidazole-d6 involves a meticulous process that ensures high purity and isotopic enrichment. Modern synthetic methods leverage advanced catalytic systems and rigorous purification techniques to achieve the desired product quality. The resulting compound is highly stable under various experimental conditions, making it suitable for long-term storage and repeated use in research settings.

In terms of applications, Secnidazole-d6 has been extensively used as an internal standard in mass spectrometry (MS) analyses. Its isotopic signature allows for accurate quantification of secnidazole and its metabolites in complex biological matrices such as plasma, urine, and tissues. This has been particularly valuable in clinical trials where precise monitoring of drug levels is essential for determining therapeutic efficacy and safety profiles.

Moreover, Secnidazole-d6 plays a pivotal role in studying enzyme kinetics and metabolic pathways. By comparing the behavior of deuterated and non-deuterated compounds, researchers can gain deeper insights into enzyme-catalyzed reactions and identify key metabolic intermediates. This knowledge is instrumental in designing more effective drugs with reduced side effects and improved bioavailability.

The growing interest in Secnidazole-d6 is also driven by its potential applications in environmental toxicology. As a stable isotope-labeled compound, it can be used to assess the environmental fate of secnidazole and its impact on ecosystems. This is particularly relevant given the increasing concern over antibiotic resistance and the need for sustainable drug development practices.

In conclusion, Secnidazole-d6 (CAS No. 1346603-27-7) represents a significant advancement in isotopic labeling technology with wide-ranging applications across multiple disciplines. Its unique properties make it an invaluable tool for researchers seeking to unravel the complexities of drug behavior and metabolism. As scientific research continues to evolve, Secnidazole-d6 will undoubtedly remain at the forefront of innovative solutions in pharmacology and analytical chemistry.